Cas no 56427-54-4 (Ethyl 5-chloro-2-methylbenzoate)
56427-54-4 structure
Product Name:Ethyl 5-chloro-2-methylbenzoate
CAS No:56427-54-4
MF:C10H11ClO2
MW:198.646142244339
MDL:MFCD11226198
CID:1093164
PubChem ID:21269135
Update Time:2025-04-20
Ethyl 5-chloro-2-methylbenzoate Chemical and Physical Properties
Names and Identifiers
-
- Ethyl 5-chloro-2-methylbenzoate
- benzoic acid, 5-chloro-2-methyl-, ethyl ester
- LogP
- 5-chloro-2-methyl-benzoic acid ethyl ester
- ethyl 4-chloro-o-toluate
- UQFYMEQTOWLWHW-UHFFFAOYSA-N
- AS02907
- AK147872
- TL8007229
- AB0067887
- 5-CHLORO-2-METHYLBENZOIC ACID ETHYL ESTER
- MFCD11226198
- SY282017
- DS-8795
- Ethyl5-chloro-2-methylbenzoate
- 56427-54-4
- CS-0151845
- DTXSID80611815
- AKOS006307224
- SCHEMBL549144
- DB-317576
-
- MDL: MFCD11226198
- Inchi: 1S/C10H11ClO2/c1-3-13-10(12)9-6-8(11)5-4-7(9)2/h4-6H,3H2,1-2H3
- InChI Key: UQFYMEQTOWLWHW-UHFFFAOYSA-N
- SMILES: ClC1C=CC(C)=C(C(=O)OCC)C=1
Computed Properties
- Exact Mass: 198.04483
- Monoisotopic Mass: 198.0447573g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 182
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3
- XLogP3: 3.1
Experimental Properties
- Density: 1.154
- Boiling Point: 263.4°C at 760 mmHg
- Flash Point: 121.9°C
- Refractive Index: 1.52
- PSA: 26.3
Ethyl 5-chloro-2-methylbenzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU039-1g |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 97% | 1g |
464.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU039-5g |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 97% | 5g |
1577.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU039-200mg |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 97% | 200mg |
133.0CNY | 2021-07-12 | |
| SHANG HAI XIAN DING Biotechnology Co., Ltd. | B-GU039-50mg |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 97% | 50mg |
56.0CNY | 2021-07-12 | |
| TRC | E903800-50mg |
Ethyl 5-Chloro-2-methylbenzoate |
56427-54-4 | 50mg |
$ 50.00 | 2022-06-05 | ||
| TRC | E903800-100mg |
Ethyl 5-Chloro-2-methylbenzoate |
56427-54-4 | 100mg |
$ 65.00 | 2022-06-05 | ||
| TRC | E903800-500mg |
Ethyl 5-Chloro-2-methylbenzoate |
56427-54-4 | 500mg |
$ 210.00 | 2022-06-05 | ||
| Alichem | A019093579-5g |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 95% | 5g |
$329.56 | 2023-09-01 | |
| Alichem | A019093579-10g |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 95% | 10g |
$488.07 | 2023-09-01 | |
| Alichem | A019093579-25g |
Ethyl 5-chloro-2-methylbenzoate |
56427-54-4 | 95% | 25g |
$932.23 | 2023-09-01 |
Ethyl 5-chloro-2-methylbenzoate Related Literature
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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